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Compound of Interest

Compound Name: 1-Methylcyclopentanol

Cat. No.: B105226 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount to both personal safety and the integrity of experimental

outcomes. This document provides essential, immediate safety and logistical information for

the handling of 1-Methylcyclopentanol, including operational and disposal plans, to ensure a

secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)
When working with 1-Methylcyclopentanol, a flammable solid that can be harmful if

swallowed and cause serious eye damage, adherence to strict safety protocols is non-

negotiable.[1][2][3] The following personal protective equipment is mandatory:

Eye Protection: Wear safety glasses with side shields or goggles that comply with European

Standard EN 166.[4]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required to prevent

skin contact.[4]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

exposure.[4]

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required.[4] However, for large-scale use or in
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emergency situations, a NIOSH/MSHA or European Standard EN 136 approved respirator

should be used.[4]

First Aid Measures
In the event of exposure, immediate action is critical. The following first aid procedures should

be followed:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Seek immediate medical

attention.[4][5]

Skin Contact

Remove contaminated clothing and shoes.

Flush the skin with plenty of water for at least 15

minutes. Seek medical attention.[4][5]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

person is not breathing, give artificial respiration.

Seek immediate medical attention.[4][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, have them rinse their

mouth with water and drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][5]

Quantitative Data Summary
Understanding the physicochemical properties of 1-Methylcyclopentanol is essential for its

safe handling and storage.
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Property Value

Molecular Formula C₆H₁₂O

Molecular Weight 100.16 g/mol [1]

Physical State Solid or low melting solid[4]

Appearance White to almost white powder or lump[6]

Melting Point 31 - 37 °C / 87.8 - 98.6 °F[4][7]

Boiling Point 135 - 136 °C / 275 - 276.8 °F[4][7]

Flash Point 40 - 41 °C / 104 - 105.8 °F (closed cup)[4][7]

Density 0.904 g/mL at 25 °C[7]

Experimental Workflow for Handling 1-
Methylcyclopentanol
The following diagram outlines the standard operating procedure for the safe handling of 1-
Methylcyclopentanol in a laboratory setting, from initial preparation to final disposal.
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Preparation

Handling & Use

Cleanup & StorageDisposal

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Gather Materials
(1-Methylcyclopentanol, Glassware, etc.)

Weigh/Measure Reagent
in Fume Hood

Proceed to Handling

Perform Experiment

Decontaminate Glassware & Surfaces

Experiment Complete

Collect Waste in
Designated Hazardous Waste Container

Generate Waste

Store Unused Reagent
in a Cool, Well-Ventilated Area

For Future Use

Label Waste Container Clearly

Dispose of Waste via
Approved Institutional Procedures

Click to download full resolution via product page

Workflow for Safe Handling of 1-Methylcyclopentanol.
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Operational and Disposal Plan
Storage: 1-Methylcyclopentanol should be stored in a cool, well-ventilated area away from

heat, sparks, open flames, and other ignition sources.[4][6] The container should be kept tightly

closed. Grounding and bonding of the container and receiving equipment is necessary to

prevent static discharge.[4][6]

Spill Management: In case of a spill, ensure adequate ventilation and remove all sources of

ignition.[8] Use non-sparking tools and explosion-proof equipment.[8] Absorb the spill with an

inert absorbent material such as sand, silica gel, or a universal binder, and collect it into a

suitable, closed container for disposal.[8]

Disposal: 1-Methylcyclopentanol and its container are considered hazardous waste and must

be disposed of in accordance with European Directives on waste and hazardous waste, as well

as local, regional, and national regulations.[4] Do not dispose of it in drains or the environment.

[9] Empty containers may retain product residue and can be dangerous.[4] All waste should be

handled by an approved waste disposal plant.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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